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Cat. No.: B1301946

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cerium(lll) trifluoromethanesulfonate, often abbreviated as Ce(OTf)s, is a non-hygroscopic,
water-tolerant Lewis acid catalyst that has garnered significant attention in the field of organic
synthesis. Its unique properties, including high catalytic activity, stability, and ease of handling,
make it a valuable tool for a wide range of chemical transformations. This technical guide
provides a comprehensive overview of the properties, structure, and applications of Cerium(lll)
trifluoromethanesulfonate, with a focus on its utility in research and development.

Chemical Identity and Structure

Cerium(lll) trifluoromethanesulfonate is an inorganic compound with the CAS Registry
Number 76089-77-5. It consists of a central cerium(lll) ion (Ce3*) coordinated to three
trifluoromethanesulfonate (triflate, OTf~) anions. The triflate anion is an excellent leaving group,
which contributes to the compound's strong Lewis acidity.

Structure:
The chemical structure of Cerium(lll) trifluoromethanesulfonate can be represented as:

Molecular Formula: C3CeFs09S3([1]
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Molecular Weight: 587.33 g/mol [2]

Synonyms: Cerium(lll) triflate, Trifluoromethanesulfonic acid cerium(lil) salt[3]

Physicochemical Properties

A summary of the key physicochemical properties of Cerium(lll) trifluoromethanesulfonate is
presented in the table below for easy reference.

Property Value Reference

White to off-white crystalline

Appearance [1]
powder

Melting Point >300 °C [4]

Density 1.7 g/cm3 [4]

- Soluble in water and polar
Solubility _ [1][4]
organic solvents.

Synthesis and Experimental Protocols

While detailed, step-by-step synthesis protocols are not extensively documented in readily
available literature, a common preparative method involves the reaction of a cerium(lll) salt,
such as cerium(lll) chloride, with trifluoromethanesulfonic acid in an aqueous solution.[5]

Conceptual Experimental Protocol for Synthesis:

A generalized procedure for the synthesis of Cerium(lll) trifluoromethanesulfonate is outlined
below. Note: This is a conceptual protocol and should be optimized and performed by qualified
personnel in a laboratory setting.

Caption: Conceptual workflow for the synthesis of Cerium(lll) Trifluoromethanesulfonate.
Methodology:

¢ Dissolution: Dissolve a stoichiometric amount of cerium(lll) chloride in deionized water.
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» Reaction: Slowly add a stoichiometric equivalent of triluoromethanesulfonic acid to the
cerium(lll) chloride solution while stirring. The reaction is typically carried out at room
temperature.

o Precipitation: The product, Cerium(lll) trifluoromethanesulfonate, will precipitate out of the
solution.

« |solation: The precipitate is collected by filtration.

« Purification: The collected solid is washed with cold deionized water to remove any
unreacted starting materials and byproducts.

e Drying: The purified product is dried under vacuum to yield the final white to off-white
powder.

Applications in Organic Synthesis

The primary application of Cerium(lll) trifluoromethanesulfonate is as a Lewis acid catalyst
in a variety of organic transformations. Its water tolerance allows for its use in aqueous media,
aligning with the principles of green chemistry.

Key Reactions Catalyzed by Cerium(lll) Trifluoromethanesulfonate:

o Friedel-Crafts Acylations and Alkylations: It effectively catalyzes the acylation and alkylation
of aromatic compounds.[6]

¢ Protection and Deprotection of Functional Groups: It is used for the protection of alcohols
and the deprotection of acetals and ketals under mild conditions.[6]

o Cycloaddition Reactions: It catalyzes cycloaddition reactions, such as the synthesis of
naphtho[2,3-d][7][8][9]triazole-4,9-dione derivatives.[6]

o Esterification and Transesterification: It serves as an efficient catalyst for the formation of
esters.

+ Michael Additions: It facilitates the conjugate addition of nucleophiles to a,3-unsaturated
carbonyl compounds.
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Logical Relationship of Catalytic Activity:
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Caption: Logical diagram illustrating the basis of Cerium(lll) Trifluoromethanesulfonate's
catalytic activity.

Biological Properties and Toxicology

Currently, there is a significant lack of publicly available data on the specific biological activities,
signaling pathways, and detailed toxicological profile of Cerium(lil)
trifluoromethanesulfonate. The Safety Data Sheet (SDS) indicates that the compound may
cause skin and eye irritation.[10] General toxicological data for cerium compounds suggest
moderate toxicity. Given its application as a catalyst, direct human exposure is expected to be
limited to occupational settings where appropriate safety precautions should be implemented.
Further research is required to fully elucidate its biological and toxicological properties.

Spectral Data
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Detailed and specific spectral data (NMR, IR, UV-Vis) for pure Cerium(lil)
trifluoromethanesulfonate are not widely reported in the searched literature. An FTIR
spectrum of a Ce(lll)-complex with black tea extract has been mentioned, but this is not
representative of the pure compound.[11] Researchers requiring detailed spectral
characterization would need to perform these analyses in-house.

Conclusion

Cerium(lll) trifluoromethanesulfonate is a versatile and robust Lewis acid catalyst with
significant potential in organic synthesis. Its stability, ease of handling, and water tolerance
make it an attractive alternative to traditional Lewis acids. While its applications in catalysis are
well-documented, a comprehensive understanding of its biological properties and detailed
spectral characteristics requires further investigation. This guide provides a foundational
understanding for researchers and professionals working with this compound, highlighting its
key features and areas for future exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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